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In the landscape of molecular biology and biotechnology, the polyacrylamide gel is a
cornerstone for the separation of proteins and nucleic acids. The physical properties of this gel,
and thus the resolution and outcome of an experiment, are dictated by the crosslinking agent
used during its polymerization. While N,N'-methylenebisacrylamide (bis-acrylamide) has long
been the standard, N,N'-Diallyltartramide (DATD) presents a compelling alternative with
unique advantages, particularly when the recovery of separated macromolecules is desired.[1]
[2] This guide provides a deep dive into the chemistry, applications, and protocols associated
with DATD, offering researchers the knowledge to leverage this versatile crosslinker in their
work. Beyond its classical use in electrophoresis, we will also explore its emerging roles in the
fabrication of advanced hydrogel systems for drug delivery and tissue engineering.[3]

The Chemistry of a Reversible Crosslinker: DATD
vs. Bis-acrylamide

At its core, the utility of DATD stems from its chemical structure. Unlike the stable amide bonds
formed by bis-acrylamide, DATD possesses vicinal diols (two hydroxyl groups on adjacent
carbon atoms).[4] This feature is the key to its reversibility. The 1,2-diol structure is susceptible
to cleavage by periodic acid (HIO4), which breaks the carbon-carbon bond between the
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hydroxyl-bearing carbons. This targeted chemical scission effectively dissolves the gel matrix,

allowing for the gentle and efficient recovery of entrapped biomolecules.[4]
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Core Application: Reversible Polyacrylamide Gel
Electrophoresis (PAGE)

The primary application of DATD is in the formulation of polyacrylamide gels for electrophoresis

where the subsequent recovery of separated proteins or nucleic acids is necessary. This is

particularly valuable for applications such as peptide mapping, sequencing, and preparative

electrophoresis for functional studies.
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Mechanism of DATD-Crosslinked Gel Formation and
Dissolution

The polymerization of acrylamide with DATD as the crosslinker proceeds via a free-radical
mechanism, typically initiated by ammonium persulfate (APS) and catalyzed by
tetramethylethylenediamine (TEMED). The resulting polyacrylamide chains are crosslinked by
DATD molecules, forming a porous gel matrix. The key distinction from bis-acrylamide gels lies
in the post-electrophoresis processing. The addition of periodic acid specifically targets the
vicinal diols of the DATD crosslinks, leading to the dissolution of the gel and the release of the

separated macromolecules.
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Caption: DATD in stimuli-responsive hydrogels for drug delivery.

Conclusion: A Versatile Tool for Modern Research
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N,N'-Diallyltartramide is more than just an alternative to bis-acrylamide; it is a specialized tool
that enables researchers to perform experiments that would otherwise be challenging or
impossible. Its key feature of reversible crosslinking has cemented its place in proteomics and
genomics for the recovery of high-purity samples from gels. Furthermore, its growing
application in the field of biomaterials, particularly in the design of smart hydrogels,
underscores its versatility. By understanding the underlying chemistry and protocols associated
with DATD, researchers can unlock new possibilities in their experimental designs, from
enhancing protein characterization to developing novel drug delivery platforms.

References

e Hahn, E. C., & Hahn, P. S. (1987). Properties of acrylamide gels cross-linked with low
concentrations of N,N'-diallyltartardiamide. Journal of Virological Methods, 15(1), 41-52.
[Link]

e Spath, P. J., & Koblet, H. (1979). Properties of SDS-polyacrylamide gels highly cross-linked
with N,N'-diallyltartardiamide and the rapid isolation of macromolecules from the gel matrix.
Analytical Biochemistry, 93(2), 275-285. [Link]

e Wikipedia. (n.d.). N,N'-Diallyl-L-tartardiamide. Retrieved January 16, 2026, from [Link]

e Sarker, A., et al. (2021). Fundamental Concepts of Hydrogels: Synthesis, Properties, and
Their Applications. Polymers, 13(21), 3739. [Link]

o Ahmed, E. M. (2015). Hydrogel: Preparation, characterization, and applications: A review.
Journal of Advanced Research, 6(2), 105-121.

e Anseth, K. S., et al. (2016). Dynamic control of hydrogel crosslinking via sortase-mediated
reversible transpeptidation. Biomaterials, 101, 260-268. [Link]

» Wenzel, T., et al. (2022). Hydrolytic Stability of Crosslinked, Highly Alkaline
Diallyldimethylammonium Hydroxide Hydrogels. Polymers, 14(20), 4443. [Link]

e Valdes, O., et al. (2010). Hydrogels from acrylic acid with N,N-dimethylacrylamide:
Synthesis, characterization, and water absorption properties. Journal of the Chilean
Chemical Society, 55(1), 19-24. [Link]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1208046/docs?utm_src=pdf-body#introduction-re-evaluating-the-matrix-with-n-n-diallyltartramide
https://pubmed.ncbi.nlm.nih.gov/3027116/
https://pubmed.ncbi.nlm.nih.gov/464262/
https://en.wikipedia.org/wiki/N,N%E2%80%B2-Diallyl-L-tartardiamide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8587329/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4969192/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9611684/
https://www.scielo.cl/scielo.php?script=sci_arttext&pid=S0717-97072010000100006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Interchim. (n.d.). Crosslinkers for gel electrophoresis. Retrieved January 16, 2026, from
[Link]

Moore, P. A. (1980). Liquid scintillation counting of polyacrylamide gels crosslinked with N,N'-
methylene-bis-acrylamide and N,N'-diallyltartardiamide. Analytical Biochemistry, 108(1),
151-155. [Link]

ResearchGate. (n.d.). Synthesis and properties of thermo- and pH-sensitive
poly(diallyldimethylammonium chloride)/poly(N,N-diethylacrylamide) semi-IPN hydrogel.
Retrieved January 16, 2026, from [Link]

Wang, J., et al. (2017). Synthesis and Characterization of Thermoresponsive Hydrogels
Based on N-Isopropylacrylamide Crosslinked with 4,4'-Dihydroxybiphenyl Diacrylate. ACS
Omega, 2(11), 7851-7858. [Link]

Talja, H., & Setala, H. (2011). N,N'-diallylaldardiamides and their use as cross-linkers in
xylan hydrogels. Abstracts of Papers of the American Chemical Society, 241.

Wang, A. Z., et al. (2014). State-of-the-Art in Design Rules for Drug Delivery Platforms:
Lessons from FDA-approved Nanomedicines. Journal of Controlled Release, 184, 3-15.
[Link]

ResearchGate. (n.d.). Drug delivery systems. Retrieved January 16, 2026, from [Link]

MDPI. (2023). The Preparation and Characterization of N,N-Dimethyl Acrylamide-Diallyl
Maleate Gel/Hydrogel in a Non-Aqueous Solution. Retrieved January 16, 2026, from [Link]

MDPI. (2023). Clinical Applications of Targeted Nanomaterials. Retrieved January 16, 2026,
from [Link]

Liao, Y.-T., et al. (2015).

MDPI. (2018). Smart Hydrogels: Preparation, Characterization, and Determination of
Transition Points of Crosslinked N-Isopropyl Acrylamide/Acrylamide/Carboxylic Acids
Polymers. Retrieved January 16, 2026, from [Link]

MDPI. (2022). Advanced Drug Delivery Micro- and Nanosystems for Cardiovascular
Diseases. Retrieved January 16, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.interchim.fr/ft/8/86489B.pdf
https://pubmed.ncbi.nlm.nih.gov/7457854/
https://www.researchgate.net/publication/283348123_Synthesis_and_properties_of_thermo-_and_pH-sensitive_polydiallyldimethylammonium_chloridepolyNN-diethylacrylamide_semi-IPN_hydrogel
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6645811/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4058140/
https://www.researchgate.net/figure/Drug-delivery-systems-This-figure-shows-the-main-delivery-systems-currently-used-in_fig1_372600202
https://www.mdpi.com/2073-4360/15/15/3194
https://www.mdpi.com/1999-4923/15/7/1865
https://www.mdpi.com/2073-4360/10/3/263
https://www.mdpi.com/1999-4923/14/11/2422
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Huang, Y., et al. (2023). Novel Drug Delivery Systems: An Important Direction for Drug
Innovation Research and Development. Frontiers in Pharmacology, 14, 1224719. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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